Cas no 2366-62-3 (2,2-Difluorobutyric acid)

• Product Name: 2,2-Difluorobutyric acid
• CAS No: 2366-62-3
• MF: C₄H₆F₂O₂
• MW: 124.086048603058
• MDL: MFCD03093765
• CID: 84254
• PubChem ID: 3711426
• Update Time: 2025-08-03

2,2-Difluorobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorobutyric acid
• 2,2-difluorobutanoic acid
• 2,2-bis(fluoranyl)butanoic acid
• 2,2-Difluor-buttersaeure
• 2,2-DIFLUOROBUTYRICACID
• PubChem15470
• (difluoramino)butyric acid
• Butanoic acid, 2,2-difluoro-
• SBSKRVZFWQPJID-UHFFFAOYSA-N
• STL554317
• SBB085544
• BBL100523
• 8006AD
• 8005AD
• A816830
• SCHEMBL301825
• FT-0676522
• EN300-306167
• CHEMBL4865041
• 2,2-difluorobutanoic'acid
• 2, 2-difluorobutanoic acid
• 2,2-difluorobutanoicAcid
• J-015180
• AKOS005254465
• C90211
• MFCD03093765
• FS-5101
• 2,2-Difluorobutyric acid, 97%
• 2366-62-3
• KIRTYPIYINXVAF-UHFFFAOYSA-N
• DTXSID90395371
• AMY6073
• CS-0068725

• MDL： MFCD03093765
• Inchi： 1S/C4H6F2O2/c1-2-4(5,6)3(7)8/h2H2,1H3,(H,7,8)
• InChI Key： SBSKRVZFWQPJID-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC)F

Computed Properties

• Exact Mass: 124.03400
• Monoisotopic Mass: 124.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: liquid
• Density: 1.215 g/mL at 25 °C
• Melting Point: 41°C
• Boiling Point: 70-72/8mm
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.365
• PSA: 37.30000
• LogP: 1.11630
• Solubility: Not determined

2,2-Difluorobutyric acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN2920
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S7-S26-S45-S36/37
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Packing Group：II

Additional information on 2,2-Difluorobutyric acid

Introduction to 2,2-Difluorobutyric Acid (CAS No: 2366-62-3)

2,2-Difluorobutyric acid, with the chemical formula C₄H₄F₂O₂, is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number 2366-62-3, represents a critical intermediate in the synthesis of various high-value chemicals, particularly in the development of advanced materials and bioactive molecules. The presence of two fluorine atoms at the alpha position of the butyric acid backbone imparts distinct reactivity and stability, making it a versatile building block for synthetic chemists.

The structure of 2,2-difluorobutyric acid features a linear chain with fluorine substituents that influence its electronic and steric environment. This modification enhances its compatibility with a range of catalytic systems, enabling efficient transformations in organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, where fluorinated carboxylic acids are increasingly recognized for their ability to improve metabolic stability and binding affinity in drug candidates.

In the realm of pharmaceutical innovation, 2,2-difluorobutyric acid has been explored as a precursor for various bioactive compounds. Its incorporation into molecular frameworks allows for the design of molecules with enhanced pharmacokinetic profiles. For instance, fluorinated derivatives of this acid have shown promise in the synthesis of protease inhibitors and kinase modulators, which are pivotal in treating chronic diseases such as cancer and inflammatory disorders. The ability to fine-tune electronic properties through fluorination makes it an invaluable asset in medicinal chemistry.

From a synthetic chemistry perspective, CAS no 2366-62-3 corresponds to a compound that exhibits interesting reactivity patterns. The fluoro-substituted carboxylic acid can undergo various transformations, including esterification, amidation, and polymerization, which are essential for constructing complex molecular architectures. Researchers have leveraged these reactions to develop novel polymers with applications in biodegradable materials and advanced coatings. The stability imparted by the fluorine atoms also makes it suitable for industrial processes where thermal and chemical resistance is required.

Recent advancements in computational chemistry have further elucidated the potential of 2,2-difluorobutyric acid. Molecular modeling studies suggest that its unique electronic distribution can be exploited to design ligands for metal-organic frameworks (MOFs), which have applications in gas storage and catalysis. The compound’s ability to act as a bridging unit between metal centers offers new avenues for creating highly selective and efficient catalysts. These findings underscore the importance of fluorinated carboxylic acids in developing next-generation materials.

The industrial production of 2,2-difluorobutyric acid has also seen significant progress. Modern synthetic routes have been optimized to enhance yield and purity, making it more accessible for large-scale applications. Continuous flow chemistry techniques have been particularly effective in improving reaction efficiency while reducing waste generation. Such innovations align with global trends toward sustainable manufacturing practices, ensuring that this valuable compound can meet growing demand without compromising environmental standards.

In conclusion, CAS no 2366-62-3 represents more than just a chemical identifier; it signifies a molecule with broad utility across multiple scientific disciplines. From drug discovery to advanced materials science, 2,2-difluorobutyric acid continues to be a cornerstone in synthetic and applied chemistry. As research progresses, its role is expected to expand further, driven by ongoing discoveries in fluorine chemistry and interdisciplinary collaborations. The future holds exciting possibilities for this versatile compound as scientists uncover new ways to harness its potential.